Cas no 350820-11-0 (3-nitrofluoranthene-d9)

• Product Name: 3-nitrofluoranthene-d9
• CAS No: 350820-11-0
• MF: C₁₆H₉NO₂
• MW: 256.303619146347
• CID: 919824
• PubChem ID: 92043413
• Update Time: 2025-05-22

3-nitrofluoranthene-d9 Chemical and Physical Properties

Names and Identifiers

• 3-nitrofluoranthene-d9
• 3-Nitrofluoranthene-d9100µg
• 1,2,3,5,6,7,8,9,10-nonadeuterio-4-nitrofluoranthene
• F91188
• DB-204745
• PIHGQKMEAMSUNA-LOIXRAQWSA-N
• Fluoranthene-1,2,3,5,6,7,8,9,10-d9, 4-nitro- (9CI);
• 350820-11-0

• Inchi： 1S/C16H9NO2/c18-17(19)15-9-8-13-11-5-2-1-4-10(11)12-6-3-7-14(15)16(12)13/h1-9H/i1D,2D,3D,4D,5D,6D,7D,8D,9D
• InChI Key： PIHGQKMEAMSUNA-LOIXRAQWSA-N
• SMILES： [O-][N+](C1=C([2H])C([2H])=C2C3C([2H])=C([2H])C([2H])=C([2H])C=3C3C([2H])=C([2H])C([2H])=C1C2=3)=O

Computed Properties

• Exact Mass: 256.119819243g/mol
• Monoisotopic Mass: 256.119819243g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-nitrofluoranthene-d9

Introduction to CAS No. 350820-11-0: 3-Nitrofluoranthene-d9

The compound with CAS No. 350820-11-0, commonly referred to as 3-nitrofluoranthene-d9, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are known for their stability, aromaticity, and versatile chemical reactivity. The d9 designation indicates that this compound is a deuterated derivative, meaning it contains nine deuterium atoms, which are isotopes of hydrogen. Deuterated compounds are often used in various scientific studies, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to enhance the accuracy and sensitivity of analytical techniques.

3-Nitrofluoranthene-d9 is derived from fluoranthene, a parent PAH structure with three fused benzene rings. The introduction of a nitro group (-NO2) at the third position of the fluoranthene ring introduces additional functionality, making this compound highly reactive under certain conditions. Recent studies have highlighted its potential in advanced materials science, particularly in the development of novel semiconducting materials and optoelectronic devices. Researchers have demonstrated that the substitution pattern and deuterium labeling can significantly influence the electronic properties of the molecule, making it a promising candidate for next-generation electronic applications.

The synthesis of 3-nitrofluoranthene-d9 involves a multi-step process that combines traditional organic synthesis techniques with modern isotopic labeling methods. The deuterium atoms are strategically incorporated into specific positions to optimize the compound's stability and reactivity. This process requires precise control over reaction conditions, including temperature, pressure, and catalyst selection, to ensure high yields and purity. Recent advancements in catalytic chemistry have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In terms of chemical properties, 3-nitrofluoranthene-d9 exhibits strong UV absorption characteristics due to its extended conjugated system. This property makes it highly suitable for applications in fluorescence-based sensing and imaging technologies. For instance, researchers have explored its use as a fluorescent probe for detecting trace amounts of heavy metals in environmental samples. The deuterium labeling enhances the compound's photostability, allowing for prolonged use under harsh conditions without significant degradation.

Another area where 3-nitrofluoranthene-d9 has shown promise is in drug delivery systems. Its unique structure allows for the attachment of various functional groups, enabling targeted drug delivery to specific tissues or cells. Recent studies have demonstrated its ability to encapsulate therapeutic agents within its hydrophobic core while maintaining controlled release profiles. This opens up new possibilities for treating diseases such as cancer, where precise drug delivery is critical for minimizing side effects and improving treatment outcomes.

From an environmental perspective, 3-nitrofluoranthene-d9 has been investigated as a potential indicator of pollution levels in aquatic ecosystems. Its high stability and resistance to biodegradation make it a reliable marker for assessing long-term contamination trends. Scientists have developed sensitive analytical methods using mass spectrometry to detect trace amounts of this compound in water samples, providing valuable insights into pollution sources and mitigation strategies.

In conclusion, CAS No. 350820-11-0: 3-Nitrofluoranthene-d9 is a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique chemical properties, combined with advancements in synthesis and analysis techniques, continue to unlock new opportunities for innovation. As research progresses, this compound is expected to play an increasingly important role in advancing materials science, environmental monitoring, and biomedical technologies.